![molecular formula C16H19NO3 B7510385 N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide](/img/structure/B7510385.png)
N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide
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Overview
Description
N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide, also known as O-2050, is a synthetic compound that belongs to the family of opioids. This compound has been widely studied for its potential use in the field of pain management.
Mechanism of Action
N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide acts on the mu-opioid receptor in the central nervous system. This receptor is responsible for modulating pain perception, and activation of this receptor leads to analgesia. Additionally, activation of the mu-opioid receptor can lead to the release of dopamine, which is responsible for the rewarding effects of opioids.
Biochemical and Physiological Effects:
This compound has been shown to produce potent analgesia in animal models of acute and chronic pain. Additionally, it has been suggested that this compound may have less potential for abuse and dependence compared to other opioids. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide in lab experiments is its potent analgesic effects. This makes it a useful tool for studying pain pathways and the mechanisms of action of opioids. Additionally, its potential for less abuse and dependence compared to other opioids makes it an attractive candidate for pain management. However, limitations include the need for further research to fully understand its biochemical and physiological effects.
Future Directions
For research on N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide include further investigation of its potential for pain management, as well as its potential for use in treating other conditions such as depression and anxiety. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for abuse and dependence. Furthermore, the development of analogs with improved pharmacokinetic and pharmacodynamic properties may lead to more effective pain management options.
Synthesis Methods
The synthesis of N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide involves a multi-step process. The starting material is 2-benzofuran-1-ylethylamine, which is reacted with methyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 2-oxolane carboxylic acid to yield the final product.
Scientific Research Applications
N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide has been extensively studied for its potential use in pain management. It has been shown to have potent analgesic effects in animal models of acute and chronic pain. Additionally, it has been suggested that this compound may have less potential for abuse and dependence compared to other opioids.
Properties
IUPAC Name |
N-[1-(1-benzofuran-2-yl)ethyl]-N-methyloxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-11(17(2)16(18)14-8-5-9-19-14)15-10-12-6-3-4-7-13(12)20-15/h3-4,6-7,10-11,14H,5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWLMFWZEUPBLCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=CC=CC=C2O1)N(C)C(=O)C3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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